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Compound of Interest

Compound Name: Vinorelbine-d3 (ditartrate)

Cat. No.: B15145438

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the critical data and experimental
protocols associated with the Certificate of Analysis (CoA) for Vinorelbine-d3 (ditartrate).
Vinorelbine-d3 (ditartrate) is the deuterated form of Vinorelbine ditartrate, an anti-mitotic
agent used in cancer therapy. The incorporation of deuterium isotopes makes it a valuable
internal standard for pharmacokinetic and metabolic studies. This document is intended to
assist researchers, scientists, and drug development professionals in understanding the quality
control parameters and analytical methodologies for this stable isotope-labeled compound.

Quantitative Data Summary

The following tables summarize the typical quantitative data found on a Certificate of Analysis
for a specific lot of Vinorelbine-d3 (ditartrate). These values are representative and may vary
between different batches and suppliers.

Table 1: Identification and General Properties
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Test

Specification

Result

Product Name

Vinorelbine-d3 (ditartrate)

Conforms

CAS Number 125317-39-7 (unlabeled) Not Applicable

Molecular Formula Cs3He3D3N4O20 Conforms

Molecular Weight 1082.12 g/mol Conforms[1]

Appearance White to off-white or pale Conforms

yellow powder

Solubility Soluble in Water and Ethanol Conforms
Table 2: Purity and Impurity Profile

Test Method Specification Result

Chemical Purity HPLC >98.0% 99.5%

Isotopic Purity (D3)

Mass Spectrometry

=99 atom % D 99.6 atom % D

Total Impurities <

Related Substances HPLC 0.45%
1.0%
Individual Impurity <
purty 0.2%
0.5%
. Meets USP <467>
Residual Solvents GC-HS ) Conforms
requirements
Water Content Karl Fischer Titration <5.0% 2.1%
Residue on Ignition USP <281> <0.2% 0.08%
Table 3: Identity Confirmation
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Test Method Specification Result

Nuclear Magnetic
1H NMR Conforms to structure Conforms
Resonance

Conforms to
Mass Spectrum Mass Spectrometry ) Conforms
molecular weight

Conforms to reference
Infrared Spectrum IR Spectroscopy Conforms
standard

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in the Certificate
of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Purity and Impurity Analysis

Purpose: To determine the chemical purity of Vinorelbine-d3 (ditartrate) and to quantify any
related substances or impurities.

Instrumentation:

o HPLC system with a UV detector

e Column: C18, 4.6 mm x 150 mm, 5 um patrticle size
o Detector Wavelength: 267 nm

Reagents:

e Mobile Phase A: Phosphate buffer (pH 3.5)

» Mobile Phase B: Acetonitrile

e Diluent: Mobile Phase A/Acetonitrile (50:50, v/v)

Procedure:
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o Standard Preparation: A known concentration of Vinorelbine-d3 (ditartrate) reference
standard is prepared in the diluent.

o Sample Preparation: A sample of the test article is accurately weighed and dissolved in the
diluent to a known concentration.

o Chromatographic Conditions:

Flow Rate: 1.0 mL/min

o

[¢]

Injection Volume: 10 pL

[¢]

Column Temperature: 30°C

[e]

Gradient Elution: A gradient is run from 20% to 80% Mobile Phase B over 30 minutes.

e Analysis: The standard and sample solutions are injected into the HPLC system. The purity
is calculated by comparing the peak area of the main analyte in the sample chromatogram to
the total area of all peaks. Impurities are identified and quantified based on their relative
retention times and peak areas.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Purpose: To confirm the molecular weight of Vinorelbine-d3 (ditartrate) and to determine its
isotopic purity.

Instrumentation:

o High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an appropriate
ionization source (e.g., Electrospray lonization - ESI).

Procedure:

o Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or
acetonitrile) at a low concentration.

e Infusion: The sample solution is directly infused into the mass spectrometer.
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» Data Acquisition: The mass spectrum is acquired in positive ion mode over a relevant mass-
to-charge (m/z) range.

e Analysis:

o ldentity: The observed m/z of the molecular ion ([M+H]*) is compared to the calculated
theoretical mass of Vinorelbine-d3 (ditartrate).

o Isotopic Purity: The relative intensities of the isotopic peaks corresponding to the
deuterated (d3) and non-deuterated (dO, d1, d2) forms are measured to calculate the
isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Purpose: To confirm the chemical structure of Vinorelbine-d3 (ditartrate) and the position of
the deuterium labels.

Instrumentation:

* NMR spectrometer (e.g., 400 MHz or higher)

Solvent:

o Deuterated solvent (e.g., DMSO-d6 or Methanol-d4)

Procedure:

o Sample Preparation: The sample is dissolved in the deuterated solvent.

o Data Acquisition: *H NMR and other relevant NMR experiments (e.g., 13C NMR, COSY) are
performed.

e Analysis: The chemical shifts, coupling constants, and integration of the peaks in the H
NMR spectrum are analyzed to confirm the expected proton signals and the absence of
signals at the sites of deuterium incorporation.
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Visualizations

The following diagrams illustrate key workflows and relationships relevant to the analysis of
Vinorelbine-d3 (ditartrate).
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Sample Receipt

Sample Login & Labeling

Sample Preparation

Anal}'tical Testing
\A \4 4 \A

HPLC Analysis Mass Spectrometry NMR Spectroscopy General Tests
(Purity, Impurities) (Identity, Isotopic Purity) (Structure Confirmation) (Appearance, Solubility, Water Content)

Data Review & Reporting
\ 4 A/

(z B

QData Review & Verification)

\i

CoA Generation

Quality zgrssurance

QA Review & Approval

Lot Release

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Properties

Analytical Techniques
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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